molecular formula C9H10FIO2 B8712564 1-Ethoxy-4-fluoro-5-iodo-2-methoxybenzene CAS No. 900174-84-7

1-Ethoxy-4-fluoro-5-iodo-2-methoxybenzene

Cat. No. B8712564
CAS RN: 900174-84-7
M. Wt: 296.08 g/mol
InChI Key: VVYOTTZNQZLJPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Ethoxy-4-fluoro-5-iodo-2-methoxybenzene is a useful research compound. Its molecular formula is C9H10FIO2 and its molecular weight is 296.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Ethoxy-4-fluoro-5-iodo-2-methoxybenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Ethoxy-4-fluoro-5-iodo-2-methoxybenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

900174-84-7

Product Name

1-Ethoxy-4-fluoro-5-iodo-2-methoxybenzene

Molecular Formula

C9H10FIO2

Molecular Weight

296.08 g/mol

IUPAC Name

1-ethoxy-4-fluoro-5-iodo-2-methoxybenzene

InChI

InChI=1S/C9H10FIO2/c1-3-13-9-5-7(11)6(10)4-8(9)12-2/h4-5H,3H2,1-2H3

InChI Key

VVYOTTZNQZLJPW-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=C(C=C1OC)F)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 64C (580 mg, 2.16 mmol), ethyl iodide (0.23 mL, 2.92 mmol) and K2CO3 (598 mg, 4.32 mmol) in DMF (5.0 mL) was heated at 40° C. for 3.0 h. It was diluted with diethyl ether, washed with brine and dried over Na2SO4. After evaporation of the solvent, the crude product was purified by silica gel chromatography (EtOAc:hexanes=1:5) to give 64D (540 mg, 85% yield) as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 1.42 (t, J=7.03 Hz, 3H) 3.82 (s, 3H) 4.01 (q, J=7.03 Hz, 2H) 6.64 (d, J=9.23 Hz, 1H) 7.09 (d, J=6.15 Hz, 1H).
Name
Quantity
580 mg
Type
reactant
Reaction Step One
Quantity
0.23 mL
Type
reactant
Reaction Step One
Name
Quantity
598 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Yield
85%

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